Saxitoxin Saxitoxin
Brand Name: Vulcanchem
CAS No.: 35523-89-8
VCID: VC0120271
InChI:
SMILES:
Molecular Formula: C₁₀H₁₇N₇O₄
Molecular Weight: 299.29

Saxitoxin

CAS No.: 35523-89-8

Reference Standards

VCID: VC0120271

Molecular Formula: C₁₀H₁₇N₇O₄

Molecular Weight: 299.29

Saxitoxin - 35523-89-8

CAS No. 35523-89-8
Product Name Saxitoxin
Molecular Formula C₁₀H₁₇N₇O₄
Molecular Weight 299.29
Synonyms (3aS,4R,10aS)-2,6-Diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-1H,10H-pyrrolo[1,2-c]purine-10,10-diol; [3aS-(3aα,4α,10aR*)]-2,6-Diamino-4-_x000B_[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-1H,10H-pyrrolo[1,2-c]purine-10,10-diol; (+)-Saxi
Last Modified Aug 20 2021
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